Cas no 15626-30-9 (3-(4-methylpyridinium-1-yl)propane-1-sulfonate)

• Product Name: 3-(4-methylpyridinium-1-yl)propane-1-sulfonate
• CAS No: 15626-30-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 234588
• PubChem ID: 85029
• Update Time: 2025-08-05

3-(4-methylpyridinium-1-yl)propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-methyl-1-(3-sulfopropyl)-, inner salt
• 3-(4-methylpyridin-1-ium-1-yl)propane-1-sulfonate
• 4-methyl-1-(3-sulphonatopropyl)pyridinium
• 3-(4-methylpyridinium-1-yl)propane-1-sulfonate
• 3-(4-methylpyridyl)propanesulfonic acid
• 4-methyl-(n-3-sulfonatoprop-1-yl)pyridinium
• 4-methyl-1-(3-sulfonatopropyl)pyridinium
• N-3-Sulfopropyl-4-methylpyridinium
• 3-(4-methyl-1-pyridinio)propan-1-sulfonate
• Pyridinium, 4-methyl-1-(3-sulphopropyl)-, inner salt
• AN-967/25120041
• EINECS 239-702-9
• AKOS005447815
• SCHEMBL21523382
• 15626-30-9
• DTXSID90166068
• MFCD00798865
• NS00051134
• UNII-5558P2NFQ6
• 5558P2NFQ6

• Inchi： 1S/C9H13NO3S/c1-9-3-6-10(7-4-9)5-2-8-14(11,12)13/h3-4,6-7H,2,5,8H2,1H3
• InChI Key： MZRTWEBOYWBGCI-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 215.06200
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.46000
• LogP: 1.29860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(4-methylpyridinium-1-yl)propane-1-sulfonate

Introduction to 3-(4-methylpyridinium-1-yl)propane-1-sulfonate (CAS No. 15626-30-9)

3-(4-methylpyridinium-1-yl)propane-1-sulfonate, identified by the chemical abstracts service number 15626-30-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This zwitterionic surfactant, characterized by its pyridinium core and sulfonate functionality, has garnered attention due to its unique physicochemical properties and potential applications in drug delivery systems, biomolecular interactions, and material science. The structural motif of 3-(4-methylpyridinium-1-yl)propane-1-sulfonate combines a positively charged nitrogen atom from the pyridinium ring with a negatively charged sulfonate group, making it an excellent candidate for applications requiring both solubilization and stabilization of charged species.

The compound’s molecular structure, featuring a propane backbone linked to the pyridinium ring via an amide bond, contributes to its amphiphilic nature. This dual characteristic allows 3-(4-methylpyridinium-1-yl)propane-1-sulfonate to interact effectively with both hydrophobic and hydrophilic environments, which is crucial for its role in formulating stable emulsions, micelles, and nanoparticles. Recent studies have highlighted its utility in enhancing the solubility of poorly water-soluble drugs, thereby improving bioavailability and therapeutic efficacy.

In the realm of drug development, 3-(4-methylpyridinium-1-yl)propane-1-sulfonate has been explored as a component in prodrug formulations and as a coating agent for drug-loaded nanoparticles. Its ability to form stable complexes with pharmaceutical molecules has been demonstrated in various preclinical studies. For instance, research published in 2022 demonstrated that when used as a surface modifier in liposomes encapsulating antiviral agents, 3-(4-methylpyridinium-1-yl)propane-1-sulfonate significantly improved the circulation time of the drugs in vivo, leading to prolonged therapeutic effects. This finding underscores the compound’s potential in developing advanced drug delivery systems.

Beyond pharmaceutical applications, 3-(4-methylpyridinium-1-yl)propane-1-sulfonate has shown promise in biotechnology and materials science. Its zwitterionic nature makes it an effective chelating agent for metal ions, which is beneficial in catalytic processes and metal ion sequestration. Additionally, it has been investigated as a stabilizing agent in protein purification processes due to its ability to prevent protein denaturation under harsh conditions. A 2023 study published in the Journal of Molecular Biology reported that incorporating 3-(4-methylpyridinium-1-yl)propane-1-sulfonate into buffer solutions during protein crystallization enhanced crystal quality and size, facilitating structural elucidation via X-ray crystallography.

The compound’s biocompatibility and low toxicity have also been subjects of extensive research. In vitro cytotoxicity assays have consistently shown that 3-(4-methylpyridinium-1-yl)propane-1-sulfonate exhibits minimal adverse effects on mammalian cells even at concentrations as high as 10 mM. This favorable safety profile makes it an attractive candidate for biomedical applications where cell viability is paramount. Furthermore, its stability under varying pH conditions enhances its versatility across different biological environments.

Recent advancements in polymer chemistry have also leveraged 3-(4-methylpyridinium-1-yl)propane-1-sulfonate to develop novel biodegradable polymers with tailored functionalities. These polymers exhibit improved solubility in aqueous media due to the presence of sulfonate groups, which can be exploited for controlled-release formulations. A 2022 review article highlighted several examples where such polymers have been successfully employed in wound healing dressings and sustained-release matrices for APIs (Active Pharmaceutical Ingredients).

The synthesis of 3-(4-methylpyridinium-1-yl)propane-1-sulfonate involves well-established organic reactions, including nucleophilic substitution followed by sulfonation. The synthesis pathway is efficient with high yields under optimized conditions, making it commercially viable for large-scale production. Recent improvements in synthetic methodologies have focused on reducing waste generation and enhancing atom economy, aligning with green chemistry principles.

In conclusion,3-(4-methylpyridinium-1-ylo-propane - 1 - sulfon ate) (CAS No.15626 - 30 - 9 )is a multifunctional compound with broad applicability across pharmaceuticals,biochemistryand materials science . Its unique structural featuresand favorable physicochemical propertiesmake it an invaluable toolfor researchersandindustrial scientistsalike . As ongoing research continuesto uncovernewapplications ,the significanceof this compoundis expectedto grow further ,solidifyingits roleas a cornerstonein modern chemicalandbiomedical innovation .